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Compound of Interest

Compound Name: 3-Nonen-2-one

Cat. No.: B088694

Essential Safety and Handling Guide for 3-
Nonen-2-one

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
proper handling and disposal of 3-Nonen-2-one. Adherence to these procedures is critical to
minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When working with 3-Nonen-2-one, a comprehensive selection of personal protective
equipment is required to prevent exposure. The following table summarizes the necessary
PPE.
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Body Part

PPE Type

Specifications &
Standards

Eyes/Face

Safety Goggles & Face Shield

Chemical splash goggles are
mandatory. For tasks with a
high splash potential, a face
shield must be worn in addition
to goggles. All eye and face
protection should meet ANSI
Z87.1 standards.[1]

Hands

Chemical-Resistant Gloves

Nitrile gloves are suitable for
incidental contact. For
prolonged or direct handling,
heavier-duty gloves are
recommended. Always consult
the glove manufacturer's
resistance guide for specific

chemical compatibility.[1]

Body

Laboratory Coat

A fire-resistant lab coat is
recommended. Ensure the
coat is fully buttoned to provide

maximum skin coverage.[1]

Feet

Closed-Toe Shoes

Shoes must be made of a non-
porous material and cover the
entire foot to protect against
spills and falling objects.[1]

Respiratory

Respirator (if necessary)

All work with 3-Nonen-2-one
should be conducted in a
certified chemical fume hood to
prevent the inhalation of
vapors. If engineering controls
are not sufficient, a respirator

may be required.[1]
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Quantitative Data Summary

The following table provides key quantitative data for 3-Nonen-2-one.

Property Value

Boiling Point 107 °C/ 32 mmHg

Flash Point 81 °C (178 °F) (Combustible liquid)[2][3]
Specific Gravity 0.85 (20/20)[3]

Refractive Index 1.45

Purity (GC) min. 96.0 %][3]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Ventilation: Always handle 3-Nonen-2-one inside a properly functioning chemical fume hood.

[1]

« Ignition Sources: Ensure the work area is free of open flames, hot surfaces, and sparks. Use
non-sparking tools.[4][5]

o Safety Equipment: Confirm that a safety shower and an eyewash station are readily
accessible and operational before beginning any work.[4]

o Grounding: To prevent static discharge, ground and bond all containers and receiving
equipment during transfer.[4][5]

2. Handling:
o Wear the appropriate PPE as detailed in the table above.

e Avoid direct contact with the skin and eyes. 3-Nonen-2-one is known to cause serious eye
irritation.[6]
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Avoid inhaling vapors.

3. Storage:

Store 3-Nonen-2-one in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed to prevent leakage and exposure to moisture.[4]

Store away from heat, sparks, open flames, and other ignition sources.[3]

Keep it separate from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan

Proper disposal of 3-Nonen-2-one is crucial to prevent environmental contamination and
ensure safety.

» Waste Collection: Collect all waste containing 3-Nonen-2-one in a designated, properly
labeled, and sealed container.

» Regulatory Compliance: Dispose of the contents and the container at an approved waste
disposal facility in accordance with local, state, and federal regulations.[3] Do not dispose of
it down the drain or in the general trash.

o Empty Containers: Handle empty containers with care as they may retain flammable residual
vapors.[5]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If irritation persists, seek medical attention.[4]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, give artificial respiration. Seek immediate medical attention.[4]
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[4]

o Spills: In case of a spill, evacuate the area. For small spills, absorb the material with an inert,
non-combustible absorbent material (e.g., sand, earth, vermiculite).[5] Place the absorbed
material in a suitable container for disposal. For large spills, contain the spill and prevent it
from entering sewers or waterways.[5]
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Caption: Workflow for the safe handling and disposal of 3-Nonen-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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